Cas no 1105236-41-6 (N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide
• CAS No: 1105236-41-6
• MF: C₁₉H₂₄N₂O₃S₂
• MW: 392.535462379456
• CID: 5799319
• Update Time: 2025-10-28

N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetamide, N-(2,6-dimethylphenyl)-1-(2-thienylsulfonyl)-
• N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

• Inchi： 1S/C19H24N2O3S2/c1-14-7-5-8-15(2)19(14)20-17(22)13-16-9-3-4-11-21(16)26(23,24)18-10-6-12-25-18/h5-8,10,12,16H,3-4,9,11,13H2,1-2H3,(H,20,22)
• InChI Key： PXYHSHHASZNLIZ-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCCCC1CC(NC1=C(C)C=CC=C1C)=O

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• pka: 14.98±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide

N-(2,6-Dimethylphenyl)-2-[1-(Thiophene-2-Sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105236-41-6): A Comprehensive Overview

N-(2,6-Dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]acetamide (CAS No. 1105236-41-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the class of compounds known as sulfonamides. Its unique structural features and pharmacological properties make it a promising candidate for various therapeutic applications.

The chemical structure of N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl)acetamide is characterized by a piperidine ring substituted with a thiophene-2-sulfonyl group and an acetamide moiety attached to a 2,6-dimethylphenyl group. This intricate arrangement of functional groups imparts the compound with a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of CAS No. 1105236-41-6 in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl)acetamide could be a valuable therapeutic agent for managing these debilitating conditions.

In addition to its neuroprotective effects, CAS No. 1105236-41-6 has also demonstrated anti-inflammatory properties. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory activity makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl)acetamide has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile and minimal side effects further enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of CAS No. 1105236-41-6 in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate the compound's therapeutic potential.

The synthesis of N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl)acetamide involves several well-defined steps that ensure high purity and yield. The process typically begins with the formation of the thiophene-2-sulfonyl piperidine intermediate, followed by coupling with 2,6-dimethylphenyl acetamide using standard coupling reactions. The final product is then purified using techniques such as column chromatography to ensure its quality meets pharmaceutical standards.

In conclusion, N-(2,6-dimethylphenyl)-2-[1-(thiophene-2-sulfonyl)piperidin-2-yl)acetamide (CAS No. 1105236-41-6) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.